Cas no 369396-84-9 (4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 369396-84-9
• MF: C₁₂H₁₂ClN₃OS
• MW: 281.761179924011
• MDL: MFCD03804138
• CID: 297613
• PubChem ID: 701684
• Update Time: 2025-10-29

4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 3-(5-chloro-2-methoxyphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,5-(5-chloro-2-methoxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)-
• 5-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1LDUM7
• CTK5J4648
• MolPort-000-716-804
• MolPort-002-338-091
• STOCK2S-61901
• VS-05911
• BDBM47179
• HMS2311F12
• AKOS001671608
• 3-(5-chloranyl-2-methoxy-phenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• DTXSID90351492
• 369396-84-9
• CS-0323338
• SMR000141468
• EU-0046004
• 4-allyl-5-(5-chloro-2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• cid_701684
• ART-CHEM-BB B017988
• MFCD03804138
• CHEMBL1489863
• AKOS003312344
• 4-allyl-3-(5-chloro-2-methoxy-phenyl)-1H-1,2,4-triazole-5-thione
• MLS000534032
• 3-(5-CHLORO-2-METHOXYPHENYL)-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE

• MDL： MFCD03804138
• Inchi： 1S/C12H12ClN3OS/c1-3-6-16-11(14-15-12(16)18)9-7-8(13)4-5-10(9)17-2/h3-5,7H,1,6H2,2H3,(H,15,18)
• InChI Key： LXQKOJKJTSRPSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=NNC(N1CC=C)=S)OC

Computed Properties

• Exact Mass: 281.03900
• Monoisotopic Mass: 281.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 383.6°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.634
• PSA: 78.74000
• LogP: 3.08180

4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 369396-84-9)

The compound 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 369396-84-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with an allyl group and a 5-chloro-2-methoxyphenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel triazole derivatives in drug discovery and crop protection.

One of the key reasons for the rising interest in 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is its role in developing antifungal agents. The triazole moiety is well-known for its efficacy against fungal pathogens, and modifications like the allyl and chloro-methoxy groups can enhance bioavailability and target specificity. This aligns with current trends in combating antimicrobial resistance (AMR), a major global health concern. Scientists are exploring how this compound can be optimized to address resistant strains of fungi, making it a hot topic in medicinal chemistry.

In addition to its pharmaceutical potential, 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is also being investigated for its use in agrochemical formulations. The chloro and methoxy substituents contribute to its pesticidal properties, offering a sustainable alternative to traditional crop protection chemicals. With the increasing focus on green chemistry and reduced environmental impact, this compound fits well into the narrative of developing safer, more efficient agrochemicals. Its compatibility with integrated pest management (IPM) systems further boosts its appeal.

The synthesis of 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and functional group modifications. Researchers are optimizing these processes to improve yield and scalability, addressing the industrial demand for cost-effective production. The compound’s CAS No. 369396-84-9 serves as a unique identifier in chemical databases, facilitating easier access to its properties and research data. This is particularly valuable for high-throughput screening (HTS) in drug discovery pipelines.

From a commercial perspective, the market for triazole-based compounds like 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is expanding, driven by the pharmaceutical and agricultural sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its stability under various conditions and compatibility with common solvents further enhance its practicality for large-scale applications.

In summary, 4-Allyl-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 369396-84-9) represents a promising candidate in the fields of medicinal chemistry and agrochemical development. Its structural features and functional groups offer multiple avenues for innovation, aligning with contemporary research priorities such as AMR mitigation and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these domains.